Cas no 29824-30-4 (2-acetamido-N,N-dimethylacetamide)

• Product Name: 2-acetamido-N,N-dimethylacetamide
• CAS No: 29824-30-4
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 3932362
• PubChem ID: 15684457
• Update Time: 2025-07-23

2-acetamido-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(acetylamino)-N,N-dimethyl-
• 2-acetamido-N,N-dimethylacetamide
• CS-0231433
• EN300-108322
• AKOS006221207
• 2-acetylamino-N,N-dimethylacetamide
• Z32014369
• SCHEMBL5945865
• 29824-30-4
• G48183
• ZRVISOPSRUBVQK-UHFFFAOYSA-N
• EBA82430

• Inchi： 1S/C6H12N2O2/c1-5(9)7-4-6(10)8(2)3/h4H2,1-3H3,(H,7,9)
• InChI Key： ZRVISOPSRUBVQK-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CNC(C)=O

Computed Properties

• Exact Mass: 144.089877630Da
• Monoisotopic Mass: 144.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-acetamido-N,N-dimethylacetamide

Professional Introduction to 2-acetamido-N,N-dimethylacetamide (CAS No. 29824-30-4)

2-acetamido-N,N-dimethylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 29824-30-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework with both amide and dimethylamino functional groups, exhibits versatile reactivity and utility in synthetic chemistry, medicinal chemistry, and biodegradation studies. Its molecular structure, comprising an acetamide moiety linked to a N,N-dimethyl-substituted acetamide, positions it as a valuable intermediate in the synthesis of more complex molecules.

The chemical properties of 2-acetamido-N,N-dimethylacetamide make it particularly interesting for researchers exploring novel synthetic pathways. The presence of two amide functionalities provides multiple sites for chemical modification, enabling the development of derivatives with tailored biological activities. This characteristic has been leveraged in recent studies aimed at designing molecules with potential therapeutic applications, such as protease inhibitors and enzyme substrates.

In the realm of medicinal chemistry, 2-acetamido-N,N-dimethylacetamide has been investigated for its role in modulating biological processes at the molecular level. Its ability to interact with biomolecules like enzymes and receptors has led to its incorporation into research programs focused on drug discovery. For instance, researchers have utilized this compound as a scaffold to develop molecules that exhibit inhibitory effects on specific enzymatic targets, which are relevant in treating conditions such as inflammation and neurodegenerative disorders.

Recent advancements in biodegradation research have highlighted the significance of 2-acetamido-N,N-dimethylacetamide as a model compound for studying environmental chemistry. Studies have demonstrated its susceptibility to degradation by microbial enzymes under controlled conditions, providing insights into the mechanisms of biodegradation and the development of strategies for sustainable chemical management. This aligns with broader efforts to minimize environmental impact while maintaining high standards of chemical synthesis and application.

The synthetic utility of 2-acetamido-N,N-dimethylacetamide extends beyond its direct applications in pharmaceuticals and environmental science. It serves as a versatile building block in organic synthesis, facilitating the construction of more intricate molecular architectures. Chemists have employed this compound in multi-step syntheses to create complex heterocyclic compounds, which are prevalent in many biologically active molecules. The efficiency and selectivity offered by reactions involving 2-acetamido-N,N-dimethylacetamide have made it a preferred choice for researchers aiming to optimize synthetic routes.

From an industrial perspective, the demand for high-purity 2-acetamido-N,N-dimethylacetamide has driven advancements in manufacturing processes that ensure consistency and scalability. Manufacturers now employ sophisticated purification techniques to produce batches meeting stringent quality standards, catering to both academic and industrial research needs. This underscores the compound's importance not only as a scientific tool but also as an industrial product supporting innovation across multiple sectors.

The integration of computational methods into the study of 2-acetamido-N,N-dimethylacetamide has further enhanced our understanding of its behavior in various contexts. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential drug-like properties before conducting experimental validation. These computational approaches complement traditional experimental techniques, offering a more holistic view of the compound's role in chemical biology and drug discovery.

Future research directions involving 2-acetamido-N,N-dimethylacetamide are likely to focus on expanding its applications in areas such as materials science and nanotechnology. The unique structural features of this compound make it a candidate for developing novel materials with enhanced properties, such as improved solubility or catalytic activity. Additionally, its potential role in green chemistry initiatives—where sustainable practices are prioritized—positions it as a key player in efforts to develop environmentally friendly chemical solutions.

In summary, 2-acetamido-N,N-dimethylacetamide (CAS No. 29824-30-4) represents a compound of considerable scientific and industrial relevance. Its multifaceted applications span pharmaceutical research, biodegradation studies, synthetic chemistry, and materials science, reflecting its versatility and importance in modern chemical investigations. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further, contributing to advancements across multiple disciplines.